Cas no 1351622-44-0 (N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide)

• Product Name: N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide
• CAS No: 1351622-44-0
• MF: C₁₄H₁₆FNO₃S
• MW: 297.345146179199
• CID: 5782916
• PubChem ID: 56765579
• Update Time: 2025-06-11

N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1351622-44-0
• N-((2,5-dimethylfuran-3-yl)methyl)-4-fluoro-2-methylbenzenesulfonamide
• F6201-0257
• N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide
• N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzenesulfonamide
• AKOS024538537

• Inchi： 1S/C14H16FNO3S/c1-9-6-13(15)4-5-14(9)20(17,18)16-8-12-7-10(2)19-11(12)3/h4-7,16H,8H2,1-3H3
• InChI Key： NBZREBOCHNKBMD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NCC1C=C(C)OC=1C)(=O)=O

Computed Properties

• Exact Mass: 297.08349271g/mol
• Monoisotopic Mass: 297.08349271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide

N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 1351622-44-0): A Comprehensive Overview

N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 1351622-44-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide is characterized by a sulfonamide group attached to a substituted benzene ring and a furan moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for further investigation. Recent studies have highlighted the importance of such compounds in the development of novel drugs for various diseases.

One of the key areas of research involving N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a common feature in many diseases, including arthritis, asthma, and cardiovascular disorders. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Additionally, N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide has been investigated for its antimicrobial properties. Sulfonamides are known for their ability to inhibit bacterial growth by interfering with folic acid synthesis. Recent research has demonstrated that this compound shows broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property is particularly valuable in the context of increasing antibiotic resistance, where new antimicrobial agents are urgently needed.

In the realm of cancer research, N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide has shown potential as an anticancer agent. Studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

The synthesis of N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide involves several steps, including the preparation of the sulfonamide group and the coupling with the furan moiety. The synthetic route is well-documented in the literature and can be optimized for large-scale production. The purity and stability of the final product are crucial for its use in pharmaceutical applications.

In terms of pharmacokinetics, N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide has been shown to have favorable properties such as good solubility and bioavailability. These characteristics are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects. Preclinical studies have also demonstrated that this compound has low toxicity and good safety profiles, making it suitable for further clinical evaluation.

Clinical trials are currently underway to assess the efficacy and safety of N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide in various disease models. Early results from these trials have been promising, with several studies reporting significant improvements in patient outcomes. The ongoing research aims to optimize dosing regimens and explore potential combination therapies to enhance the therapeutic benefits.

In conclusion, N-[(2,5-dimethylfuran-3-yl)methyl]-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 1351622-44-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Continued research into this compound will likely lead to new insights and advancements in drug discovery and development.